Cas no 22104-39-8 (1,5-Pentanediol,1,5-bis(4-nitrobenzoate))

• Product Name: 1,5-Pentanediol,1,5-bis(4-nitrobenzoate)
• CAS No: 22104-39-8
• MF: C₁₉H₁₈N₂O₈
• MW: 402.354825496674
• CID: 285253
• PubChem ID: 261725
• Update Time: 2025-04-19

1,5-Pentanediol,1,5-bis(4-nitrobenzoate) Chemical and Physical Properties

Names and Identifiers

• 1,5-Pentanediol,1,5-bis(4-nitrobenzoate)
• 5-(4-nitrobenzoyl)oxypentyl 4-nitrobenzoate
• 1,5-Bis-(4-nitro-benzoyloxy)-pentan
• 1,5-bis(4-nitrobenzoyloxy)pentane
• 1,5-bis-(4-nitro-benzoyloxy)-pentane
• AC1L65XK
• AG-K-01593
• AR-1K9980
• CTK4E8599
• NSC94648
• Pentan-1,5-diyl-bis-(4-nitro-benzoat)
• pentane-1,5-diyl bis(4-nitrobenzoate)
• pentane-1,5-diyl bis-(p-nitrobenzoate)
• NSC-94648
• 22104-39-8
• DTXSID20294126

• Inchi： 1S/C19H18N2O8/c22-18(14-4-8-16(9-5-14)20(24)25)28-12-2-1-3-13-29-19(23)15-6-10-17(11-7-15)21(26)27/h4-11H,1-3,12-13H2
• InChI Key： UEFLOYJGIGTLEP-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)[N+](=O)[O-])=O)CCCCCOC(C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 402.10634
• Monoisotopic Mass: 402.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 144Ų

Experimental Properties

• Density: 1.344
• Boiling Point: 574.7°C at 760 mmHg
• Flash Point: 232°C
• Refractive Index: 1.589
• PSA: 138.88
• LogP: 4.73350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives